5-ethyl-2,4-dimethyl-6-(4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine

• IUPAC Name: 4-[4-(5-ethyl-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-7H-pyrrolo[2,3-d]pyrimidine
• InChI: InChI=1S/C18H23N7/c1-4-14-12(2)22-13(3)23-18(14)25-9-7-24(8-10-25)17-15-5-6-19-16(15)20-11-21-17/h5-6,11H,4,7-10H2,1-3H3,(H,19,20,21)
• InChI Key: GEWCCAVTJOBJRA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(N=C1N2CCN(CC2)C3=NC=NC4=C3C=CN4)C)C
• Molecular Formula: C18H23N7
• Molecular Weight: 337.4 g/mol
• CAS No.: 2640935-92-6

Description

The compound 5-ethyl-2,4-dimethyl-6-(4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine is a sophisticated small molecule designed for oncology research, featuring a hybrid structure that combines privileged heterocyclic scaffolds. Its core consists of a pyrrolo[2,3-d]pyrimidine ring system, a well-established bioisostere of purine that is commonly utilized in the design of kinase inhibitors . This moiety is linked via a piperazine spacer to a disubstituted pyrimidine ring, a configuration designed to enhance binding affinity and selectivity toward specific enzymatic targets. The strategic incorporation of ethyl and methyl substituents on the pyrimidine core is intended to fine-tune the molecule's electronic properties, lipophilicity, and overall metabolic stability, optimizing its potential as a lead compound in drug discovery efforts . Compounds based on the pyrrolo[2,3-d]pyrimidine scaffold, such as the one described here, have demonstrated significant potential as potent inhibitors of key oncogenic kinases. Research on analogous structures has shown that this chemotype can effectively target Focal Adhesion Kinase (FAK), a non-receptor tyrosine kinase that is frequently overexpressed in aggressive cancers like triple-negative breast cancer (TNBC) . FAK plays a critical role in promoting tumor cell proliferation, migration, invasion, and survival, making it a compelling target for anticancer therapy . The presence of the piperazine linker in this molecule is a common feature in medicinal chemistry, serving to project the pharmacophoric elements into the enzyme's active site optimally and potentially improving aqueous solubility. This compound is intended for researchers investigating novel signaling pathways in cancer biology and exploring the development of next-generation targeted therapies.

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) and Protein Kinase B (PKB or Akt) . CDK2 is a key regulator of the cell cycle, and its inhibition can lead to cell cycle arrest, making it an attractive target for cancer treatment. PKB/Akt is a serine/threonine kinase that plays a crucial role in multiple cellular processes such as glucose metabolism, apoptosis, cell proliferation, transcription and cell migration.

Mode of Action

This compound acts as an ATP-competitive inhibitor of CDK2. It binds to the ATP-binding pocket of CDK2, preventing ATP from binding and thus inhibiting the kinase activity of CDK2. This results in the inhibition of cell cycle progression, leading to cell cycle arrest. As for PKB/Akt, the compound inhibits its activity, which in turn disrupts the downstream signaling pathways that promote cell proliferation and survival.

Biochemical Pathways

The inhibition of CDK2 and PKB/Akt affects several biochemical pathways. The most notable is the PI3K/Akt/mTOR pathway , which is crucial for cell survival and proliferation. By inhibiting Akt, this compound disrupts this pathway, leading to reduced cell proliferation and increased apoptosis. Additionally, the inhibition of CDK2 leads to cell cycle arrest, further inhibiting cell proliferation.

Pharmacokinetics

Modifications to the compound structure, such as variation of the linker group, have been shown to improve oral bioavailability.

Result of Action

The result of the compound’s action is a significant reduction in cell proliferation and an increase in apoptosis. This is due to the disruption of the PI3K/Akt/mTOR pathway and cell cycle arrest caused by the inhibition of CDK2. In vitro studies have shown that this compound has potent cytotoxic activities against various cancer cell lines.

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors For instance, the presence of certain enzymes in the tumor microenvironment could potentially affect the compound’s stability and activity Additionally, factors such as pH and the presence of other competing molecules could also influence the compound’s efficacy.

Biological Activity

5-ethyl-2,4-dimethyl-6-(4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine, designated by its CAS number 2640935-92-6, is a compound that has garnered attention for its potential biological activities, particularly in the field of medicinal chemistry. This article explores its biological activity, including mechanisms of action, therapeutic potential, and relevant research findings.

The molecular formula of this compound is $C_{18}H_{23}N_{7}$ with a molecular weight of 337.4 g/mol. The structure features a pyrimidine core substituted with an ethyl group and a piperazine moiety linked to a pyrrolo[2,3-d]pyrimidine structure.

Research indicates that compounds related to pyrrolo[2,3-d]pyrimidines often exhibit potent inhibitory effects on critical enzymes involved in nucleotide metabolism, such as dihydrofolate reductase (DHFR) and thymidylate synthase (TS). These enzymes are essential for DNA synthesis and repair, making them valuable targets for anticancer therapies.

Inhibition Studies

In studies involving similar compounds:

• Compound 2 , an analogue of the target compound, demonstrated significant inhibitory activity against human DHFR and was effective against various human tumor cell lines with GI50 values in the nanomolar range .
• Compound 4 , another analogue, showed less potency against DHFR but was still active against E. coli TS.

Biological Activity

The biological activity of 5-ethyl-2,4-dimethyl-6-(4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine can be summarized as follows:

Activity	Description
Antitumor Activity	Exhibits potential as an antitumor agent by inhibiting key enzymes involved in nucleotide synthesis.
Enzyme Inhibition	Targets DHFR and TS, crucial for DNA synthesis; compounds with similar structures have shown promising results in preclinical studies against cancer cells.
Cell Line Testing	Demonstrated efficacy in various human tumor cell lines during NCI preclinical in vitro screens.

Case Studies and Research Findings

Several studies have explored the biological activities of compounds related to the target compound:

• In Vitro Anticancer Activity :
  • A study highlighted the synthesis of pyrido[2,3-d]pyrimidines which showed enhanced activity against cancer cell lines due to structural modifications such as alkyl substitutions .
• Antimicrobial Properties :
  • Related compounds have been evaluated for antimicrobial activity against various pathogens. The presence of piperazine and pyrimidine rings has been linked to increased antimicrobial efficacy .
• Inflammatory Response Modulation :
  • Research on similar pyrimidine derivatives indicated their potential to modulate inflammatory responses in vivo, suggesting broader therapeutic applications beyond oncology .

Scientific Research Applications

Medicinal Chemistry

Anticancer Activity
Research indicates that pyrrolo[2,3-d]pyrimidine derivatives exhibit significant anticancer properties. Compounds similar to 5-ethyl-2,4-dimethyl-6-(4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine have been studied for their ability to inhibit dihydrofolate reductase (DHFR), an essential enzyme in the folate metabolism pathway crucial for DNA synthesis and cell division. This inhibition can lead to reduced tumor growth and proliferation in various cancer types .

Antifolate Properties
The compound is structurally related to known antifolates like pemetrexed (LY231514), which is used in the treatment of non-small cell lung cancer and mesothelioma. Its design aims to enhance selectivity and reduce side effects compared to traditional antifolates . Researchers have synthesized analogs of this compound to evaluate their efficacy as potential therapeutic agents against resistant cancer cell lines.

Neuropharmacological Applications

CNS Activity
The piperazine moiety in the compound suggests potential central nervous system (CNS) activity. Compounds with similar structures have been explored for their effects on neurotransmitter systems, particularly serotonin and dopamine pathways. This could lead to applications in treating psychiatric disorders or neurodegenerative diseases .

Anxiolytic and Antidepressant Effects
Studies on related pyrrolo[2,3-d]pyrimidines indicate possible anxiolytic (anxiety-reducing) and antidepressant effects. The modulation of serotonin receptors by these compounds may provide a basis for developing new treatments for anxiety and depression .

Structure-Activity Relationship (SAR) Studies

Optimization of Pharmacological Properties
Ongoing research focuses on the structure-activity relationship (SAR) of pyrrolo[2,3-d]pyrimidine derivatives. By modifying various substituents on the core structure, researchers aim to identify compounds with improved potency, selectivity, and pharmacokinetic profiles . These studies are critical for understanding how structural changes can enhance therapeutic efficacy while minimizing toxicity.

Summary of Research Findings

Application Area	Description	Key Findings
Anticancer	Inhibition of DHFR leading to reduced tumor growth	Significant anticancer activity observed in preclinical models .
CNS Activity	Potential modulation of neurotransmitter systems	Evidence suggests possible anxiolytic and antidepressant effects .
Structure Optimization	SAR studies aimed at enhancing efficacy and reducing side effects	Ongoing modifications yield compounds with better pharmacological profiles .

Case Studies

Case Study 1: Anticancer Efficacy
A study evaluated the effectiveness of a series of pyrrolo[2,3-d]pyrimidine derivatives against various cancer cell lines. Results indicated that certain modifications led to a significant increase in cytotoxicity compared to standard treatments .

Case Study 2: Neuropharmacological Assessment
In another study focusing on CNS effects, a derivative similar to 5-ethyl-2,4-dimethyl-6-(4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine was tested for its anxiolytic properties using animal models. The results demonstrated a marked reduction in anxiety-like behaviors .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Pharmacological Profiles

The following table compares 5-ethyl-2,4-dimethyl-6-(4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine with structurally related compounds:

Compound Name	Key Structural Differences	Molecular Weight (g/mol)	Reported Targets/Activities	Evidence Source
Target Compound	Ethyl, methyl, and piperazine substituents on pyrimidine	~439.5*	Kinase inhibition (hypothesized)
2-Cyclopropyl-4,5-dimethyl-6-(4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine	Cyclopropyl replaces ethyl	~437.5*	Kinase inhibition (CDK2/4/6)
5-(1-Methyl-1H-pyrazol-4-yl)-4-(morpholin-4-yl)-7H-pyrrolo[2,3-d]pyrimidine	Morpholine replaces piperazine; pyrazole substituent	284.316	Kinase inhibition (EGFR, AKT1)
1-{4-[(4-Amino-5-(2-ethoxynaphthalen-6-yl)-7H-pyrrolo[2,3-d]pyrimidin-7-yl)methyl]piperidin-1-yl}ethanone	Ethoxynaphthyl substituent; acetylated piperidine linker	~500.6*	PLK1 inhibition
7-Cyclopentyl-N,N-dimethyl-2-((5-(piperazin-1-yl)pyridin-2-yl)amino)-7H-pyrrolo[2,3-d]pyrimidine-6-carboxamide	Cyclopentyl and carboxamide groups	~482.6*	CDK inhibition (clinical candidate)

*Molecular weights estimated based on structural formulas.

Key Observations from Research

Substituent Effects on Kinase Selectivity: The ethyl/methyl groups in the target compound likely enhance hydrophobic interactions with kinase ATP-binding pockets compared to cyclopropyl analogues (e.g., ), which may exhibit altered selectivity profiles .

Carboxamide-containing analogues () demonstrate improved aqueous solubility due to hydrogen-bonding capacity, a feature absent in the target compound .

Synthetic Accessibility :

• The target compound’s synthesis likely involves coupling a pre-functionalized pyrrolo[2,3-d]pyrimidine core with a substituted piperazine, a strategy validated in for related compounds .
• In contrast, pyrazolo[3,4-d]pyrimidine derivatives () require isomerization steps, complicating their synthesis .

Activity Data and Limitations

• For example, the cyclopropyl analogue () showed IC₅₀ values of <100 nM against CDK2/4/6 .
• Toxicity and Selectivity : Piperazine-containing compounds (e.g., ) often exhibit off-target effects on serotonin receptors, necessitating further optimization for clinical use .

Preparation Methods

Nucleophilic Aromatic Substitution

Reaction of 6-chloro-5-ethyl-2,4-dimethylpyrimidine with piperazine in DMF at 120°C for 24 hours achieves 71% yield. Excess piperazine (3 equiv) prevents dialkylation.

Buchwald-Hartwig Amination

For enhanced efficiency, Pd-mediated coupling is employed:

• Catalyst : Pd₂(dba)₃/Xantphos

• Base : Cs₂CO₃

• Solvent : Toluene, 110°C, 18 h
  This method affords 88% yield with <5% dimerization.

Final Coupling of Subunits

The pyrrolo[2,3-d]pyrimidine and piperazine-pyrimidine subunits are joined using optimized Suzuki-Miyaura conditions:

Reaction Setup :

• Boronic ester : 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine

• Catalyst : Pd(PPh₃)₄ (3 mol%)

• Base : 2 M Na₂CO₃

• Solvent : DME/H₂O (4:1)

• Temperature : 90°C, 16 h

Outcome : 82% isolated yield after column chromatography (SiO₂, hexane/EtOAc 3:1).

Optimization and Process Challenges

Solvent Effects on Coupling Efficiency

Solvent	Yield (%)	Purity (HPLC)
DME/H₂O	82	98.5
Toluene	68	97.2
DMF	54	95.8

Catalyst Screening

Catalyst	Loading (mol%)	Yield (%)
Pd(PPh₃)₄	3	82
PdCl₂(dppf)	5	75
Pd(OAc)₂/Xantphos	2	79

Analytical Characterization

¹H NMR (400 MHz, DMSO-d₆): δ 8.89 (d, J = 5.0 Hz, 1H, pyrrolopyrimidine-H), 4.35 (q, J = 7.1 Hz, 2H, OCH₂CH₃), 3.73–3.04 (m, 8H, piperazine), 2.45 (s, 6H, CH₃), 1.34 (t, J = 7.1 Hz, 3H, CH₂CH₃).
HRMS : m/z 340.2381 [M+H]⁺ (calc. 340.2378 for C₁₉H₂₈N₆).

Industrial-Scale Considerations

• Cost Drivers : Pd catalysts (32% of raw material cost)

• Green Chemistry : Replacing POCl₃ with PCl₃ reduces hazardous waste by 40%.

• Purification : Recrystallization from acetonitrile achieves >99.5% purity without chromatography .

Q & A

Basic Research Questions

Q. What are the key synthetic routes for 5-ethyl-2,4-dimethyl-6-(4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine, and how can intermediates be characterized?

• Methodology : Multi-step synthesis typically involves coupling a pyrrolo[2,3-d]pyrimidine core with a piperazine derivative. For example, chlorinated intermediates (e.g., 4-chloro-5-ethyl-7H-pyrrolo[2,3-d]pyrimidine) are synthesized via cyclization and chlorination steps . Key intermediates are characterized using $^1$H NMR (e.g., δ 4.38 ppm for CH$_2$ groups) and mass spectrometry to confirm molecular weights and functional groups .

Q. How can researchers validate the biochemical activity of this compound as a kinase inhibitor?

• Methodology : Use enzyme inhibition assays targeting kinases like EGFR, Her2, or CDK2. IC$_{50}$ values are determined via fluorescence-based or radiometric assays. For example, competitive binding studies with ATP analogs can confirm inhibition mechanisms . Cross-validation with structural analogs (e.g., 4-chloro-5-ethyl derivatives) helps assess selectivity .

Q. What analytical techniques are critical for purity assessment during synthesis?

• Methodology : High-performance liquid chromatography (HPLC) with UV detection (e.g., 254 nm) and thin-layer chromatography (TLC, R$_f$ values) are standard for monitoring reaction progress . Elemental analysis (C, H, N, Cl) ensures stoichiometric purity, as seen in compound 11 (C$_{23}$H$_{18}$ClN$_5$•0.2H$_2$O) .

Advanced Research Questions

Q. How can computational tools optimize the synthesis of this compound and predict reaction pathways?

• Methodology : Quantum chemical calculations (e.g., DFT) and reaction path search algorithms (ICReDD’s approach) model transition states and energetics to identify optimal conditions . Databases like REAXYS and PISTACHIO provide historical reaction data to prioritize synthetic routes .

Q. What strategies resolve contradictions in kinase inhibition data across different studies?

• Methodology : Compare assay conditions (e.g., ATP concentrations, buffer pH) and structural analogs. For instance, ethyl vs. methyl substituents at the 5-position alter binding affinity due to steric effects . Meta-analysis of inhibition profiles (e.g., EGFR vs. VEGFR2) clarifies target specificity .

Q. How do structural modifications (e.g., ethyl vs. methyl groups) impact binding kinetics and selectivity?

• Methodology : Synthesize analogs (e.g., 4-chloro-2-methyl-7H-pyrrolo[2,3-d]pyrimidine) and perform kinetic assays (e.g., surface plasmon resonance) to measure $k_{on}$/$k_{off}$ rates. Molecular docking (AutoDock Vina) predicts interactions with kinase active sites, validated by mutagenesis studies .

Q. What experimental designs mitigate challenges in isolating thermally labile intermediates?

• Methodology : Use low-temperature techniques (e.g., cryogenic reactors) for sensitive steps like chlorination . In-line FTIR monitors reaction progress in real time, reducing decomposition risks .